molecular formula C10H10O3 B7770986 2-Methyl-5-norbornene-2,3-dicarboxylic anhydride CAS No. 31307-24-1

2-Methyl-5-norbornene-2,3-dicarboxylic anhydride

Cat. No. B7770986
CAS RN: 31307-24-1
M. Wt: 178.18 g/mol
InChI Key: LTVUCOSIZFEASK-UHFFFAOYSA-N
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Description

2-Methyl-5-norbornene-2,3-dicarboxylic anhydride, also known as Methyl nadic anhydride, is used as a curing agent in epoxy resins and in the preparation of vertically aligned and penetrated carbon nanotube/polymer film . It serves as an intermediate in polyesters, alkyd resins, and plasticizers . It is also used in electrical laminating and filament-winding .


Synthesis Analysis

Methyl-5-norbornene-2,3-dicarboxylic anhydride has been used as a curing agent in the preparation of vertically aligned and penetrated carbon nanotube/polymer film . It has also been used in the synthesis of methyl nadimides endcapped resins based on tris (3-aminophenyl)phosphine oxide .


Molecular Structure Analysis

The molecular formula of this compound is C10H10O3 .


Chemical Reactions Analysis

Methyl-5-norbornene-2,3-dicarboxylic anhydride is used as a curing agent in epoxy resins and in the preparation of vertically aligned and penetrated carbon nanotube/polymer film . It serves as an intermediate in polyesters, alkyd resins, and plasticizers . It is also used in electrical laminating and filament-winding .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 178.18 g/mol . It is a clear, colorless to pale yellow liquid with a refractive index of 1.5005 - 1.5095 @20°C . It has an assay (GC) > 88.0% (sum of isomers) .

Safety and Hazards

2-Methyl-5-norbornene-2,3-dicarboxylic anhydride is toxic if inhaled and harmful if swallowed . It may cause allergy or asthma symptoms or breathing difficulties if inhaled . It may also cause an allergic skin reaction . It causes serious eye damage .

properties

IUPAC Name

2-methyl-4-oxatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H10O3/c1-10-6-3-2-5(4-6)7(10)8(11)13-9(10)12/h2-3,5-7H,4H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LTVUCOSIZFEASK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC12C3CC(C1C(=O)OC2=O)C=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H10O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90860332
Record name 3a-Methyl-3a,4,7,7a-tetrahydro-4,7-methano-2-benzofuran-1,3-dione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90860332
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

178.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

53228-22-1, 71214-83-0, 31307-24-1
Record name NSC169637
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=169637
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name NSC134964
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=134964
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 3a-Methyl-3a,4,7,7a-tetrahydro-4,7-methano-2-benzofuran-1,3-dione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90860332
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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